2-Hydroxy-4-methylbenzohydrazide

• IUPAC Name: 2-hydroxy-4-methylbenzohydrazide
• InChI: InChI=1S/C8H10N2O2/c1-5-2-3-6(7(11)4-5)8(12)10-9/h2-4,11H,9H2,1H3,(H,10,12)
• InChI Key: CIPACNIYKFAUQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NN)O
• Molecular Formula: C8H10N2O2
• Molecular Weight: 166.18 g/mol

Description

2-Hydroxy-4-methylbenzohydrazide is a biochemical compound used for proteomics research. It has a molecular formula of C8H10N2O2 and a molecular weight of 166.18.

Molecular Structure Analysis

The molecular structure of 2-Hydroxy-4-methylbenzohydrazide is represented by the formula C8H10N2O2. This indicates that it contains 8 carbon atoms, 10 hydrogen atoms, 2 nitrogen atoms, and 2 oxygen atoms.

Physical And Chemical Properties Analysis

2-Hydroxy-4-methylbenzohydrazide is a solid at room temperature. It should be stored in a dark place under an inert atmosphere.

Scientific Research Applications

Crystal Structure Analysis

• Cocrystal Analysis : The compound was analyzed in the context of cocrystal formation, focusing on the asymmetric unit containing 2-hydroxy-4-methyl-N-propanoylbenzohydrazide. This study examined intramolecular interactions and the stabilization of crystal structures through hydrogen bonds (Feng, Wang, & Lei, 2008).

• Crystal Structure of Derivatives : Further analysis was performed on derivatives of the compound, highlighting the molecular conformation and interactions within the crystal structure, again emphasizing the role of hydrogen bonding in stabilizing these structures (Shen, Zhu, Shao, & Zhu, 2012).

Pharmaceutical and Chemical Applications

• Antibacterial Activity : A series of hydrazone compounds derived from 4-methylbenzohydrazide were synthesized and characterized for their antibacterial activity against various bacteria strains. This highlights the potential pharmaceutical applications of derivatives of this compound (Lei et al., 2015).

• Anticancer Properties : Amide–imine conjugates derived from 4-methyl-benzoic acid hydrazide were explored for their anticancer properties. These studies are crucial in understanding the potential use of these compounds in cancer treatment (Ta et al., 2019).

• Enzymatic Bioremediation : A study on a bacterium capable of hydrolyzing carbendazim to 2-hydroxybenzimidazole suggests the use of this compound in bioremediation applications, particularly in detoxification activities (Pandey et al., 2010).

Mechanism of Action

Target of Action

It’s worth noting that similar compounds have been studied for their anti-virulence potential against methicillin-resistant staphylococcus aureus (mrsa) and its clinical isolates .

Mode of Action

Related compounds have been shown to exhibit profound inhibitory activity against mrsa and its clinical isolates at sub-minimum inhibitory concentrations . They target the virulence regulatory genes such as sigB and saeS to attenuate the production of virulence arsenal in MRSA .

Result of Action

Related compounds have been shown to sensitize test pathogens and aid the functions of host immune responses .

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating it can be harmful if swallowed, inhaled, or in contact with skin. Precautionary measures include avoiding release to the environment, collecting spillage, and disposing of contents/container to an approved waste disposal plant.

Future Directions

Given its antibacterial and antibiofilm activities, 2-Hydroxy-4-methylbenzohydrazide could serve as a lead structure for developing new antibacterial drugs against MRSA. Further studies incorporating in vivo analysis and omics technologies are required to explore the anti-virulence potential of this compound and its mode of action during MRSA infections.